Cas no 52189-36-3 ( )

  Properties

Names and Identifiers

• Methyl 3-acetylaminobenzoate
• 3-ACETYLAMINO-BENZOIC ACID METHYL ESTER
• Methyl 3-acetamidobenzoate
• Z18978365
• methyl 3-acetamidobenzoate
• 52189-36-3
• AKOS008906809
• DB-304440
• SCHEMBL863169
• AG-205/01784021
• Methyl 3-(acetylamino)benzoate
• HMS1434H03
• methyl 3-acetylaminobenzoate
• 3-(Acetylamino)benzoic acid methyl ester
• Benzoic acid, 3-(acetylamino)-, methyl ester
• methyl3-acetamidobenzoate
• DTXSID80343785
• Maybridge3_001213
• F78989
• CCA18936
• CS-0347290
• Methyl 3-(acetylamino)benzoate #
• IDI1_012600
• +Expand

• InChIKey： BMBOHBXLLAKPHP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO3/c1-7(12)11-9-5-3-4-8(6-9)10(13)14-2/h3-6H,1-2H3,(H,11,12)
• SMILES： CC(=O)NC1=CC=CC(=C1)C(=O)OC

Computed Properties

• Exact Mass: 193.07393
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 193.07389321g/mol
• Heavy Atom Count: 14
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4
• Melting Point: 136 ºC
• Density: 1.204